Monobutyl phthalate acyl-beta-D-glucuronide

Specification

• CAS No.: 85209-81-0
• Molecular Formula: C18H22O10
• Molecular Weight: 398.364
• IUPAC Name: (2S,3S,4S,5R,6S)-6-(2-butoxycarbonylbenzoyl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C18H22O10/c1-2-3-8-26-16(24)9-6-4-5-7-10(9)17(25)28-18-13(21)11(19)12(20)14(27-18)15(22)23/h4-7,11-14,18-21H,2-3,8H2,1H3,(H,22,23)/t11-,12-,13+,14-,18-/m0/s1
• Standard InChI Key: SCTNBUBWGRBAFE-PCBYGDGMSA-N
• SMILES: CCCCOC(=O)C1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O

Introduction

Fundamental Properties and Structure

Monobutyl phthalate acyl-beta-D-glucuronide is a biochemical compound formed through the conjugation of monobutyl phthalate (MBP) with glucuronic acid. This compound is characterized by the following properties:

Property	Value
CAS Number	85209-81-0
Molecular Formula	C18H22O10
Molecular Weight	398.364 g/mol
Physical State	Solid

The molecular structure consists of monobutyl phthalate linked to glucuronic acid through an acyl bond at the beta position of D-glucuronic acid. This conjugation significantly enhances the water solubility of the parent compound, facilitating its excretion from the body primarily through urine. A deuterated form of this compound (C18D4H18O10) with a molecular weight of 402.386 g/mol is also available and commonly used as an internal standard in analytical procedures.

Biochemical Formation and Metabolism

Synthesis Pathway

The formation of monobutyl phthalate acyl-beta-D-glucuronide involves a series of metabolic steps:

• Di-n-butyl phthalate (DBP), a common plasticizer, is first metabolized to monobutyl phthalate (MBP)

• MBP then undergoes conjugation with glucuronic acid

• This conjugation is catalyzed by UDP-glucuronosyltransferase enzymes

• The reaction occurs predominantly in the liver as part of phase II detoxification

This enzymatic conjugation represents a critical detoxification mechanism, transforming the lipophilic xenobiotic (MBP) into a more water-soluble compound that can be more efficiently eliminated from the body.

Analytical Detection Methods

Chromatographic Techniques

The detection and quantification of monobutyl phthalate acyl-beta-D-glucuronide in biological samples require sophisticated analytical methodologies. Ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) has emerged as the preferred approach, with the following parameters typically employed:

• Operation in negative ion mode with an ion spray voltage of −3,700 V

• Selected multiple reaction monitoring (MRM) ion transitions of 397 → 221 for MBP-glucuronide

• Use of internal standards such as deuterated analogs (MBP-d4)

• Column temperature of 600°C

Sample Preparation Challenges

Effective sample preparation represents a critical challenge in the analysis of monobutyl phthalate acyl-beta-D-glucuronide, particularly given the ubiquitous nature of phthalates in the environment. Research has identified several sources of background contamination, including laboratory plastics, acetic acid, and water used in sample processing. To address these challenges, researchers have implemented strategies such as:

• Protein precipitation with acetonitrile for plasma samples

• Extraction and delipidation procedures for tissue samples

• Setting selectivity thresholds (typically 40%) for blank subtraction

• Careful selection of materials used in sample collection and processing

Biological Significance and Applications

Biomarker for Exposure Assessment

Monobutyl phthalate acyl-beta-D-glucuronide serves as an important biomarker for assessing exposure to di-n-butyl phthalate (DBP), a widely used plasticizer found in various consumer products. The levels of this compound in urine correlate with exposure levels, making it valuable for evaluating the effectiveness of interventions aimed at reducing phthalate exposure.

Toxicological Significance

While the parent compound DBP and its primary metabolite MBP have been associated with reproductive and developmental toxicity, the formation of monobutyl phthalate acyl-beta-D-glucuronide represents a detoxification mechanism. The toxicological profile of DBP has been extensively studied, with research determining a tolerable daily intake value of 66 µg/kg body weight per day based on studies by the National Toxicology Program.

Research Findings in Metabolomics Studies

Autologous Blood Transfusion Marker

A significant application of monobutyl phthalate acyl-beta-D-glucuronide emerged from untargeted metabolomics studies investigating markers for autologous blood transfusion (ABT). Research has revealed notable changes in the concentrations of this compound following blood donation and transfusion, as shown in the following table:

Comparison	p-value	Fold Change
Baseline—Post Donation (D29–D32)	0.10	5.01
Baseline—Post Transfusion (+168 h/D7)	0.31	5.84

This data demonstrates substantial increases in monobutyl phthalate acyl-beta-D-glucuronide concentrations following both donation and transfusion procedures.

Concentration Patterns

The temporal pattern of monobutyl phthalate acyl-beta-D-glucuronide concentrations following blood donation and transfusion has been characterized in detail. Studies have shown sharp increases immediately post-donation and post-transfusion, with concentrations returning to baseline levels after approximately 96 hours. This distinctive pattern has potential applications in blood doping detection in sports medicine.

Health Implications and Related Research

Relationship to Metabolic Disorders

Research on the parent compound monobutyl phthalate (MBP) has suggested potential links to metabolic disorders. In vitro studies on pancreatic beta cells have demonstrated that exposure to MBP can:

• Decrease cell viability in a time-dependent manner

• Increase total oxidant levels

• Decrease mRNA expression levels associated with insulin production

• Potentially contribute to insulin resistance and type 2 diabetes development

While monobutyl phthalate acyl-beta-D-glucuronide itself is generally considered less biologically active than free MBP, its presence serves as an indicator of MBP exposure, which may have significant health implications.

Exposure Assessment in Specific Populations

Research has indicated that exposure to phthalates may vary significantly across different population groups. Infants and children may have higher exposures than adults, possibly due to dietary differences and mouthing behaviors. A study comparing urinary concentrations found maximum values approximately 3.5 times higher in children compared to adults (517 µg/g versus 149 µg/g). Non-voluntary, high-dose exposures to phthalates found in medication coatings or medical devices have also raised concerns, with some cases approaching the lowest no observed adverse effect level (NOAEL) of 50 mg/kg/day established in animal studies.

Future Research Directions

Comprehensive Toxicological Assessment

While monobutyl phthalate acyl-beta-D-glucuronide is generally considered a detoxification product, further research into its potential biological activities and toxicological profile would enhance our understanding of phthalate metabolism and its health implications.

Improved Analytical Methods

Continued refinement of analytical methods for the detection and quantification of monobutyl phthalate acyl-beta-D-glucuronide in various biological matrices would facilitate more accurate exposure assessment and biomonitoring. This includes addressing challenges related to background contamination and enhancing detection sensitivity.

Population-Based Exposure Studies

Broader epidemiological studies examining the levels of monobutyl phthalate acyl-beta-D-glucuronide across diverse demographic groups would provide valuable insights into exposure patterns and potential health risks associated with phthalate exposure. Such studies could help identify particularly vulnerable populations and inform targeted intervention strategies.